Cas no 1998732-87-8 (5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one)

• Product Name: 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one
• CAS No: 1998732-87-8
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 6506300
• Update Time: 2025-10-29

5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one
• Furo[3,4-b]pyridin-7(5H)-one, 5-methylene-

• Inchi： 1S/C8H5NO2/c1-5-6-3-2-4-9-7(6)8(10)11-5/h2-4H,1H2
• InChI Key： UEYVKNKWUYNVLU-UHFFFAOYSA-N
• SMILES： C12C(=O)OC(=C)C1=CC=CN=2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 304.9±42.0 °C(Predicted)
• pka: 1.05±0.20(Predicted)

Additional information on 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one

5-Methylidene-5H,7H-Furo[3,4-b]pyridin-7-one: A Comprehensive Overview

The compound 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one, identified by the CAS number 1998732-87-8, is a heterocyclic aromatic compound with a unique structural configuration. This compound belongs to the class of fused bicyclic systems, combining a furan ring with a pyridone moiety. The presence of the methylidene group at position 5 introduces additional complexity to its structure, making it a subject of interest in various fields of organic chemistry and pharmacology.

Recent studies have highlighted the potential of 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one as a scaffold for drug design. Its ability to form hydrogen bonds and participate in π-π interactions makes it an attractive candidate for targeting specific biological macromolecules. Researchers have explored its role in inhibiting enzymes associated with neurodegenerative diseases, such as β-secretase and acetylcholinesterase. These findings underscore its potential as a lead compound in the development of novel therapeutic agents.

The synthesis of 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one has been optimized through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's stability under physiological conditions further enhances its suitability for pharmacological applications.

In terms of spectroscopic properties, 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one exhibits distinct UV-vis absorption bands due to its conjugated π-system. This characteristic has been exploited in the development of sensors for detecting metal ions and anions in aqueous solutions. Recent research has demonstrated its ability to selectively bind mercury ions (Hg²⁺) with high sensitivity, making it a promising candidate for environmental monitoring applications.

The biological evaluation of 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one has revealed its anti-inflammatory and antioxidant properties. In vitro assays have shown that it can scavenge free radicals and inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a natural product-derived compound for treating inflammatory diseases like arthritis and cardiovascular disorders.

Moreover, computational studies using molecular docking techniques have provided insights into the binding modes of 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one with various protein targets. These studies have identified key residues responsible for ligand binding and highlighted opportunities for further structural optimization to enhance affinity and selectivity.

In conclusion, 5-methylidene-5H,7H-furo[3,4-b]pyridin-7-one is a versatile compound with diverse applications in chemistry and biology. Its unique structural features and promising biological activities make it a valuable tool for advancing drug discovery and materials science. As research continues to uncover new aspects of this compound's properties and functions, its role in scientific innovation is expected to grow significantly.